Cas no 1255953-80-0 (8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one)

• Product Name: 8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one
• CAS No: 1255953-80-0
• MF: C₁₅H₉BrN₂O
• MW: 313.148762464523
• CID: 4565151
• Update Time: 2025-06-13

8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one

• Inchi： 1S/C15H9BrN2O/c16-8-5-6-12-10(7-8)13-14(17-12)9-3-1-2-4-11(9)18-15(13)19/h1-7,17H,(H,18,19)
• InChI Key： ZWWRJWQIUDVSKA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C2NC3=C(C=2C1=O)C=C(Br)C=C3

Additional information on 8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one

Recent Advances in the Study of 8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one (CAS: 1255953-80-0)

8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one (CAS: 1255953-80-0) is a brominated indoloquinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The presence of the bromine atom at the 8-position enhances its reactivity and makes it a valuable intermediate for further chemical modifications.

Recent studies have focused on the synthesis and biological evaluation of 8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one. A 2023 publication in the Journal of Medicinal Chemistry reported a novel synthetic route for this compound, highlighting its improved yield and purity compared to traditional methods. The study also explored its mechanism of action, revealing that the compound exhibits potent inhibitory effects on certain kinase enzymes involved in cancer cell proliferation. These findings suggest its potential as a lead compound for developing targeted cancer therapies.

In addition to its anticancer properties, 8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one has been investigated for its antimicrobial activity. A 2022 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics.

Another area of interest is the compound's potential as a fluorescent probe. Due to its unique indoloquinoline scaffold, 8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one exhibits strong fluorescence properties, making it a candidate for bioimaging applications. A 2023 study in ACS Chemical Biology utilized this compound to develop a fluorescent sensor for detecting reactive oxygen species (ROS) in live cells, providing a new tool for studying oxidative stress-related diseases.

Despite these promising findings, challenges remain in the development of 8-Bromo-5H-indolo[3,2-c]quinolin-6(11H)-one as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's versatile biological activities and synthetic accessibility make it a compelling subject for ongoing research in the field of chemical biology and drug discovery.